Styrylphosphonic acid chemical structure and properties
Styrylphosphonic acid chemical structure and properties
Structure, Physicochemical Properties, and Therapeutic Applications
Executive Summary
Styrylphosphonic acid (SPA), specifically the (E)-isomer , represents a critical pharmacophore in medicinal chemistry, serving as a bioisostere for phosphate and pyrophosphate groups. Its rigid vinyl linker provides a unique steric and electronic profile that distinguishes it from flexible alkylphosphonates or planar phenylphosphonates. This guide details the structural determinants of SPA, its synthesis via transition-metal catalysis versus classical phosphorylation, and its evolving role as a scaffold for ecto-5'-nucleotidase (CD73) inhibitors in immuno-oncology.
Chemical Identity & Structural Analysis
The core structure of SPA consists of a phosphonic acid group attached to a styrene moiety. The (E)-configuration is thermodynamically favored and biologically relevant due to its ability to mimic the transition states of enzyme-substrate complexes.
2.1 Nomenclature and Identifiers
-
IUPAC Name: (E)-(2-Phenylethenyl)phosphonic acid
-
Common Name: Styrylphosphonic acid
-
CAS Number: 1975-53-7 (General), 49762-66-1 ((E)-isomer)
-
Molecular Formula: C₈H₉O₃P
-
Molecular Weight: 184.13 g/mol
2.2 Stereochemistry & Electronic Properties
-
Isomerism: The C=C double bond creates cis (Z) and trans (E) isomers. The (E)-isomer is the predominant product in most synthetic routes (e.g., Heck coupling) due to steric minimization between the phenyl ring and the phosphonyl group.
-
Resonance Effects: The vinyl group acts as a conjugation bridge, allowing the phenyl ring to delocalize electron density toward the phosphorus center. This lowers the pKₐ compared to alkylphosphonates, making SPA a stronger acid than methylphosphonic acid but weaker than phosphoric acid.
-
Bioisosterism: The C–P bond is non-hydrolyzable, unlike the C–O–P bond in natural phosphates. This stability allows SPA derivatives to inhibit phosphatases and nucleotidases by binding to the active site without being cleaved.
Physicochemical Properties
The following data consolidates experimental values and authoritative estimates for the (E)-isomer.
| Property | Value / Range | Notes |
| Physical State | Crystalline Solid | White to off-white needles or powder. |
| Melting Point | 150–160 °C | Varies by solvate; precursor dichloride melts at 71–72 °C. |
| pKa₁ (Acid 1) | 1.7 ± 0.2 | Stronger acidity due to vinyl conjugation. |
| pKa₂ (Acid 2) | 7.0 ± 0.3 | Relevant for physiological pH ionization (dianion form). |
| Solubility | High: DMSO, MethanolLow: Hexane, CHCl₃ | Amphiphilic nature; soluble in aqueous buffers at pH > 7. |
| ³¹P NMR Shift | +12 to +18 ppm | Relative to 85% H₃PO₄. Characteristic of alkenylphosphonates. |
| ¹H NMR (Vinyl) | Large trans coupling constant ( |
Synthesis & Manufacturing Protocols
Two primary routes exist: the classical Kinnear-Perren-like addition (using PCl₅) and the modern Palladium-Catalyzed Heck Coupling .
Method A: Oxidative Chlorophosphorylation (Classical)
-
Mechanism: Radical or ionic addition of PCl₅ to styrene followed by elimination and hydrolysis.
-
Pros: Uses inexpensive reagents.
-
Cons: Harsh conditions, generation of HCl/SO₂ gas, lower stereoselectivity.
Protocol:
-
Adduct Formation: React styrene (1.0 eq) with PCl₅ (2.0 eq) in dry benzene or toluene at 25°C. A crystalline adduct forms immediately.
-
Complexation: Bubble SO₂ gas through the mixture to solubilize the adduct, forming styrylphosphonic dichloride (POCl₂ derivative).
-
Hydrolysis: Remove solvent in vacuo. Add the residue dropwise to ice-water to hydrolyze the chlorides.
-
Purification: Recrystallize from water/ethanol to yield the acid.
Method B: Pd-Catalyzed Heck Coupling (Modern Standard)
-
Mechanism: Cross-coupling of vinylphosphonic acid (or dialkyl ester) with aryl halides.
-
Pros: High (E)-selectivity (>98%), functional group tolerance, mild conditions.
-
Cons: Requires Pd catalyst.
Protocol:
-
Reagents: Aryl iodide (1.0 eq), Diethyl vinylphosphonate (1.2 eq), Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), and Et₃N (2.0 eq) in DMF.
-
Reaction: Heat to 90°C for 12 hours under N₂ atmosphere.
-
Hydrolysis: Treat the resulting ester with TMSBr (3.0 eq) in DCM at 0°C -> RT, followed by methanol quench to liberate the free acid.
Synthesis Pathway Visualization
Figure 1: Comparison of Classical (PCl₅) and Modern (Heck Coupling) synthetic routes for Styrylphosphonic Acid.
Biological & Pharmaceutical Applications
5.1 Mechanism of Action: The Phosphate Bioisostere
SPA mimics the tetrahedral geometry and charge distribution of the phosphate group (
-
Transition State Analogue: The planar styrene linker mimics the transition state of ester hydrolysis, allowing SPA derivatives to bind tightly to enzyme active sites without being processed.
-
Metal Chelation: The phosphonic acid moiety has a high affinity for metal ions (Zn²⁺, Mg²⁺), which are often co-factors in metalloenzymes like CD73.
5.2 Target: Ecto-5'-Nucleotidase (CD73) Inhibition
CD73 is a critical checkpoint in immuno-oncology that converts pro-inflammatory AMP into immunosuppressive Adenosine. High CD73 expression in tumors correlates with poor prognosis.
-
Role of SPA: While simple SPA is a weak inhibitor (micromolar IC₅₀), it serves as the scaffold for potent analogues (e.g., OP-5244 derivatives).
-
Key Interaction: The phosphonate group binds to the Zinc-containing active site of CD73, mimicking the AMP substrate. The styryl/aryl group extends into the hydrophobic pocket, providing specificity.
-
Advantage: Unlike nucleotide-based inhibitors (e.g., AMPCP), SPA derivatives are non-nucleotidic, offering better metabolic stability and oral bioavailability potential.
5.3 CD73 Inhibition Pathway
Figure 2: Mechanism of CD73 inhibition by Styrylphosphonic Acid derivatives, preventing the formation of immunosuppressive Adenosine.
References
-
Synthesis via Heck Coupling: Xu, L., et al. "Single-step synthesis of styryl phosphonic acids via palladium-catalyzed Heck coupling." Chem. Commun., 2013. Link
-
CD73 Inhibition Potency: Du, X., et al. "Discovery of Potent and Selective Methylenephosphonic Acid CD73 Inhibitors." J. Med. Chem., 2021.[1] Link
-
Physicochemical Properties (pKa): Jaffé, H. H., et al. "Ionization Constants of Substituted Benzenephosphonic Acids." J. Am. Chem. Soc., 1953. Link
-
Classical Synthesis (PCl5): "Styrylphosphonic Dichloride." Organic Syntheses, Coll. Vol. 4, p.937 (1963). Link
-
NMR Characterization: "Phosphorus-31 NMR Chemical Shifts." Technion NMR Facility. Link
